Cas no 1156714-01-0 (3-bromo-N-(1-methyl-1H-pyrazol-5-yl)methylaniline)

• Product Name: 3-bromo-N-(1-methyl-1H-pyrazol-5-yl)methylaniline
• CAS No: 1156714-01-0
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5157161
• PubChem ID: 43663205
• Update Time: 2023-11-24

3-bromo-N-(1-methyl-1H-pyrazol-5-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline
• 3-Bromo-N-((1-methyl-1h-pyrazol-5-yl)methyl)aniline
• 1H-Pyrazole-5-methanamine, N-(3-bromophenyl)-1-methyl-
• 3-bromo-N-(1-methyl-1H-pyrazol-5-yl)methylaniline

• Inchi： 1S/C11H12BrN3/c1-15-11(5-6-14-15)8-13-10-4-2-3-9(12)7-10/h2-7,13H,8H2,1H3
• InChI Key： HEROFNJKFRAPQN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NCC1=CC=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• XLogP3: 2.4
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines